5-Ethyl-5-methyl-4-oxohept-2-enoic acid

• CAS RN: 87539-09-1
• Molecular Formula: C10H16O3
• Molecular Weight: 184.23 g/mol
• IUPAC Name: 5-ethyl-5-methyl-4-oxohept-2-enoic acid
• InChI: InChI=1S/C10H16O3/c1-4-10(3,5-2)8(11)6-7-9(12)13/h6-7H,4-5H2,1-3H3,(H,12,13)
• InChI Key: XOYAFSGHHPMXMP-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)(CC)C(=O)C=CC(=O)O

Description

5-Ethyl-5-methyl-4-oxohept-2-enoic acid is a useful research compound. Its molecular formula is C10H16O3 and its molecular weight is 184.23 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

The product of the preparation immediately above was dissolved in 400 ml. of ethanol and brought to a boil. To it was quickly added 40 g. of potassium hydroxide in 360 ml. of water, and the temperature was held at 72° for 2 minutes. The mixture was then poured immediately into 1 liter of ice-water, and 50 g. of sodium chloride was added. The aqueous mixture was extracted with 1000 ml. of diethyl ether, and the aqueous layer was made acid to pH 1 with concentrated hydrochloric acid. It was then extracted 4 times with 500 ml. portions of dichloromethane, and the organic layers were combined, dried over magnesium sulfate and evaporated under vacuum to obtain 20 g. of the desired acid, as a mixture with 5-ethyl-2-hydroxy-5-methyl-4-oxoheptanoic acid, the presence of which was indicated by nuclear magnetic resonance signals, δ4.35 (q, 1H); 2.6-3.8 (m, 2H).